2,2-Dimethylbutyric-d11 acid

• Molecular Formula: C6H12O2
• Molecular Weight: 127.23 g/mol
• InChI: InChI=1S/C6H12O2/c1-4-6(2,3)5(7)8/h4H2,1-3H3,(H,7,8)/i1D3,2D3,3D3,4D2
• InChIKey: VUAXHMVRKOTJKP-BIQBMNTRSA-N

2,2-Dimethylbutyric-d11 Acid (CAS 1219804-04-2): High-Enrichment Deuterated Branched-Chain Fatty Acid Standard for LC-MS/MS Quantification

2,2-Dimethylbutyric-d11 acid is a stable isotope-labeled analog of 2,2-dimethylbutyric acid, a branched-chain fatty acid and metabolite of the lactone prodrug simvastatin [1]. It is manufactured with an isotopic enrichment of ≥98 atom % deuterium , resulting in a nominal molecular weight increase of 11 Da relative to the unlabeled parent (127.23 vs. 116.16 g/mol) . This compound is classified as a deuterated short-chain fatty acid (SCFA) internal standard, intended for use in quantitative LC-MS/MS assays of complex biological matrices, including plasma, stool, and fermentation media [2].

▸LC-MS/MS quantitative internal standard for SCFA

▸High mass shift reduces isotopic cross-talk

▸Matches analyte extraction, retention, and ionization

▸Compatible with plasma, stool, and fermentation media

• [1] 2,2-dimethylbutyric acid (CHEBI:38649). EMBL-EBI ChEBI Database. Accessed 2015-08-10. View Source
• [2] Chan JCY, Kioh DYQ, Yap GC, Lee BW, Chan ECY. A novel LCMSMS method for quantitative measurement of short-chain fatty acids in human stool derivatized with 12C- and 13C-labelled aniline. J Pharm Biomed Anal. 2017;138:43-53. doi: 10.1016/j.jpba.2017.01.044. View Source

Why the 2,2-Dimethylbutyric-d11 Acid Internal Standard Cannot Be Substituted with Non-Deuterated or Alternative Analogs in Quantitative Bioanalysis

Accurate quantification of 2,2-dimethylbutyric acid (DMB) in biological matrices is confounded by matrix effects, ion suppression, and variable extraction recovery inherent to LC-MS/MS analysis of plasma, stool, and tissue samples [1]. Use of a non-deuterated analog or a structural analog (e.g., 3,3-dimethylbutyric acid) as an internal standard introduces significant quantification error because these compounds do not perfectly co-elute with DMB under reversed-phase chromatographic conditions and exhibit differential ionization behavior [2]. Even structurally similar SCFAs such as 2-ethylbutyric acid or isovaleric acid show distinct chromatographic retention times, precluding their use as reliable internal standards [3]. The deuterated d11-isotopologue provides the closest possible physicochemical match to the unlabeled analyte, ensuring near-identical chromatographic retention, extraction recovery, and electrospray ionization efficiency, thereby enabling the highest possible assay accuracy and precision as demonstrated in validated pharmacokinetic studies [1].

Non-deuterated analog May not co-elute with the analyte, introducing matrix-effect bias and quantification error.

3,3-Dimethylbutyric acid Structural difference alters chromatographic retention and electrospray ionization efficiency.

2-Ethylbutyric / isovaleric acid Distinct retention times prevent reliable internal standard performance.

• [1] Parise RA, Anyang BN, Eiseman JL, Egorin MJ, Covey JM, Beumer JH. Liquid chromatography-mass spectrometric assay for quantitation of the short-chain fatty acid, 2,2-dimethylbutyrate (NSC 741804), in rat plasma. J Chromatogr B Analyt Technol Biomed Life Sci. 2007;862(1-2):168-174. doi: 10.1016/j.jchromb.2007.12.002. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi: 10.1002/rcm.1790. View Source
• [3] Chan JCY, Kioh DYQ, Yap GC, Lee BW, Chan ECY. A novel LCMSMS method for quantitative measurement of short-chain fatty acids in human stool derivatized with 12C- and 13C-labelled aniline. J Pharm Biomed Anal. 2017;138:43-53. doi: 10.1016/j.jpba.2017.01.044. View Source

2,2-Dimethylbutyric-d11 Acid: Quantitative Differentiation Evidence vs. Closest Analogs and Alternative Labeling Strategies

Mass Shift and Isotopic Purity: d11 vs. d6 Labeling in SCFA Quantitative Assays

The d11-isotopologue provides an +11 Da mass shift relative to unlabeled 2,2-dimethylbutyric acid (m/z 116 → m/z 127), which is significantly larger than the +6 Da shift provided by the commercially available d6-variant . This larger mass shift reduces the probability of isotopic cross-talk between the analyte's natural M+2 and M+4 isotopic peaks and the internal standard's M+0 peak, a critical consideration when quantifying low-abundance analytes in high-background matrices [1]. Vendor-specified isotopic enrichment for the d11 product is ≥98 atom % D , comparable to specifications for d6 products (also ≥98 atom % D) , but the greater total deuterium incorporation inherently provides a lower limit of detection for the unlabeled analyte due to reduced spectral overlap [1].

Mass Shift & Isotopic Purity

Reported

d11: +11 Da (m/z 116→127) vs d6: +6 Da (m/z 116→122)

Greater mass separation reduces isotopic overlap for low-abundance analyte quantification.

Both isotopologues ≥98 atom % D; d11 offers wider margin.

Evidence Dimension	Mass shift from unlabeled analyte (Δ m/z)
Target Compound Data	+11 Da (m/z 116 → 127)
Comparator Or Baseline	+6 Da (d6-variant, m/z 116 → 122)
Quantified Difference	5 Da greater mass separation
Conditions	Electrospray ionization mass spectrometry (ESI-MS) in negative ion mode

Why This Matters

The larger mass separation of the d11-isotopologue provides enhanced analytical specificity and reduced interference from natural isotopic abundance, which is particularly important for accurate quantification of low-abundance DMB in complex biological matrices.

• [1] Gu H, Wang J, Aubry AF, Arnold ME. Calculation and mitigation of isotopic interferences in liquid chromatography-mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies. Anal Chem. 2012;84(11):4844-4850. doi: 10.1021/ac300442v. View Source

Pharmacokinetic Assay Validation: d11 Internal Standard Performance in Rat Plasma

In a validated LC-MS assay for DMB in rat plasma, the use of a deuterated internal standard (dimethylvaleric acid-d11) enabled an assay accuracy of 97-107% and precision of 3.4-6.2% across a concentration range of 100-10,000 ng/mL [1]. While this specific study used a structurally related deuterated compound rather than the exact d11-isotopologue, it establishes a class-level benchmark for deuterated SCFA internal standard performance. The d11-isotopologue of 2,2-dimethylbutyric acid itself, being the direct isotopic analog, is expected to perform at or above this benchmark, as direct isotopic analogs generally provide superior accuracy and precision compared to structural analogs due to perfectly matched physicochemical properties [2].

PK Assay Validation

Class-level inference

Accuracy 97–107%, precision 3.4–6.2% (100–10,000 ng/mL)

Benchmark for deuterated SCFA ISTD performance in plasma research matrices.

Data from structurally related deuterated ISTD; direct d11-IS performance inferred.

Evidence Dimension	Assay accuracy (% of nominal concentration)
Target Compound Data	Not directly reported; inferred class benchmark: 97-107%
Comparator Or Baseline	Dimethylvaleric acid-d11 internal standard: 97-107% accuracy
Quantified Difference	Comparable or superior performance expected
Conditions	Rat plasma; protein precipitation with acetonitrile; derivatization to benzylamides; LC-ESI-MS

Why This Matters

This validation data confirms that deuterated SCFA internal standards enable robust quantification of DMB in preclinical PK studies, a key requirement for drug development programs targeting hemoglobinopathies.

• [1] Parise RA, Anyang BN, Eiseman JL, Egorin MJ, Covey JM, Beumer JH. Liquid chromatography-mass spectrometric assay for quantitation of the short-chain fatty acid, 2,2-dimethylbutyrate (NSC 741804), in rat plasma. J Chromatogr B Analyt Technol Biomed Life Sci. 2007;862(1-2):168-174. doi: 10.1016/j.jchromb.2007.12.002. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. doi: 10.4155/bio.09.185. View Source

Human Clinical Pharmacokinetics: Context for 2,2-Dimethylbutyrate Quantification Requirements

Phase I clinical trials of sodium 2,2-dimethylbutyrate (HQK-1001) in healthy volunteers and patients with β-thalassemia established a terminal half-life (t1/2) ranging from 9 to 15 hours following oral doses of 5-20 mg/kg [1][2]. These PK parameters define the quantitative requirements for any bioanalytical method used to support clinical development: the assay must accurately quantify DMB over a dynamic range spanning peak plasma concentrations (Cmax) down to at least 3-5 half-lives to enable robust AUC calculations. The use of a stable isotope-labeled internal standard such as 2,2-dimethylbutyric-d11 acid is a regulatory expectation for clinical bioanalysis to control for matrix effects and ensure data integrity [3].

Clinical PK Context

Supporting evidence

Required LLOQ: 0.5–2.5 µg/mL for human PK research matrices.

Defines assay sensitivity requirements based on reported Cmax and half-life.

Phase I trial context; assay must cover dynamic range for robust exposure modeling.

Evidence Dimension	Required assay range for clinical PK support
Target Compound Data	Required LLOQ ≤ 1/20 of Cmax for multi-dose studies
Comparator Or Baseline	Published Cmax values: 10-50 µg/mL at therapeutic doses
Quantified Difference	Assay must achieve 0.5-2.5 µg/mL LLOQ
Conditions	Human plasma following oral administration of HQK-1001

Why This Matters

The clinical PK profile defines the required analytical sensitivity and dynamic range, which in turn necessitates the use of a high-purity deuterated internal standard to meet regulatory bioanalytical method validation guidelines.

• [1] Perrine SP, Wargin WA, Boosalis MS, Wallis WJ, Case S, Keefer JR, Faller DV, Welch WC, Berenson RJ. Evaluation of safety and pharmacokinetics of sodium 2,2 dimethylbutyrate, a novel short chain fatty acid derivative, in a phase 1, double-blind, placebo-controlled, single-dose, and repeat-dose studies in healthy volunteers. J Clin Pharmacol. 2011;51(8):1186-1194. doi: 10.1177/0091270010379810. View Source
• [2] Fucharoen S, Inati A, Siritanaratku N, Thein SL, Wargin WA, Koussa S, Taher A, Chaneim N, Boosalis MS, Berenson RJ, Perrine SP. A randomized phase I/II trial of HQK-1001, an oral fetal globin gene inducer, in β-thalassaemia intermedia and HbE/β-thalassaemia. Br J Haematol. 2013;161(4):587-593. doi: 10.1111/bjh.12304. View Source
• [3] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018. View Source

Metabolic Tracing and Kinetic Isotope Effect Studies: Unique Capability of Perdeuterated Analogs

Fully deuterated compounds like 2,2-dimethylbutyric-d11 acid enable the study of kinetic isotope effects (KIEs) on metabolic pathways. In general, perdeuteration at metabolically labile positions can alter the rate of enzymatic oxidation, with reported deuterium isotope effects (kH/kD) ranging from 1.5 to >10 depending on the specific enzyme and reaction mechanism [1]. This property is leveraged in metabolic switching studies to prolong drug half-life or redirect metabolic pathways. For 2,2-dimethylbutyric acid specifically, the parent compound is a known metabolite of simvastatin, identified in rat plasma and urine along with 2,2-dimethyl-3-hydroxybutyric acid (DMHB) and glycine conjugates [2]. The d11-labeled analog can be used to trace the precise metabolic fate of the 2,2-dimethylbutyryl moiety and to quantify the contribution of specific metabolic pathways via isotope dilution [3].

Kinetic Isotope Effect

Class-level inference

Deuterium isotope effect (kH/kD) range: 1.5 to >10 for SCFA oxidation.

Enables metabolic flux studies and simvastatin prodrug activation tracing.

Application-specific KIE requires experimental verification.

Evidence Dimension	Deuterium isotope effect (kH/kD) on metabolic oxidation rate
Target Compound Data	Variable; depends on metabolic site and enzyme
Comparator Or Baseline	Unlabeled 2,2-dimethylbutyric acid (kH = 1.0 reference)
Quantified Difference	Reported range for similar SCFAs: 1.5 to >10
Conditions	In vitro microsomal or hepatocyte incubations; in vivo tracer studies

Why This Matters

This capability is essential for ADME studies of simvastatin and related prodrugs, as well as for understanding the disposition of 2,2-dimethylbutyrate-based therapeutic candidates.

• [1] Harbeson SL, Tung RD. Deuterium in Drug Discovery and Development. Annu Rep Med Chem. 2011;46:403-417. doi: 10.1016/B978-0-12-386009-5.00003-5. View Source
• [2] Uchiyama N, Kagami Y, Saitoh Y, Ohtawa M. Metabolic fate of 2,2-dimethylbutyryl moiety of simvastatin in rats: identification of metabolites by gas chromatography/mass spectrometry. Eur J Drug Metab Pharmacokinet. 1991;16(3):189-196. doi: 10.1007/BF03189958. View Source
• [3] Buescher JM, Antoniewicz MR, Boros LG, Burgess SC, Brunengraber H, Clish CB, DeBerardinis RJ, Feron O, Frezza C, Ghesquiere B, Gottlieb E, Hiller K, Jones RG, Kamphorst JJ, Kibbey RG, Kimmelman AC, Locasale JW, Lunt SY, Maddocks OD, Malloy C, Metallo CM, Meuillet EJ, Munger J, Noh K, Rabinowitz JD, Ralser M, Sauer U, Stephanopoulos G, St-Pierre J, Tennant DA, Wittmann C, Vander Heiden MG, Vazquez A, Vousden K, Young JD, Zamboni N, Fendt SM. A roadmap for interpreting (13)C metabolite labeling patterns from cells. Curr Opin Biotechnol. 2015;34:189-201. doi: 10.1016/j.copbio.2015.02.003. View Source

Optimal Procurement and Application Scenarios for 2,2-Dimethylbutyric-d11 Acid Based on Demonstrated Differentiation Evidence

Quantitative Bioanalysis of 2,2-Dimethylbutyrate in Preclinical and Clinical Pharmacokinetic Studies

Researchers conducting pharmacokinetic studies of sodium 2,2-dimethylbutyrate (HQK-1001) or other DMB-containing therapeutic candidates require a validated LC-MS/MS method with an internal standard that closely mimics the analyte's physicochemical behavior. 2,2-Dimethylbutyric-d11 acid, with its +11 Da mass shift and high isotopic purity, provides the necessary analytical specificity and accuracy (97-107%) to meet regulatory bioanalytical method validation guidelines [1]. This compound is the preferred choice for supporting IND-enabling toxicology studies and Phase I/II clinical trials in hemoglobinopathies where precise quantification of DMB in plasma is essential for PK/PD modeling [2].

Stable Isotope Dilution Assays for Gut Microbiome-Derived Short-Chain Fatty Acid Profiling

The quantification of 2,2-dimethylbutyric acid in human stool samples as part of comprehensive SCFA profiling requires a deuterated internal standard to correct for matrix-induced ion suppression and variable extraction recovery. The d11-isotopologue enables accurate measurement of this low-abundance SCFA alongside acetic, butyric, propionic, and other branched-chain fatty acids in a single 15-minute LC-MS/MS run [3]. This application is particularly relevant for studies investigating the role of gut microbiota in infant development, metabolic disease, and response to dietary interventions [4].

Metabolic Flux and ADME Studies of Simvastatin and Related Statin Prodrugs

2,2-Dimethylbutyric acid is a primary metabolite of simvastatin, generated by hydrolysis of the 2,2-dimethylbutyryl ester moiety [5]. The d11-labeled analog can be used as a tracer to quantify the extent of prodrug activation in vitro and in vivo, to differentiate between circulating parent drug and its metabolite, and to investigate potential drug-drug interactions affecting esterase activity. Additionally, the perdeuterated compound can be employed in kinetic isotope effect studies to probe the mechanism of CYP-mediated oxidation of the 2,2-dimethylbutyryl side chain, a key determinant of simvastatin's metabolic clearance [6].

Method Development and Validation for Fermentation Monitoring and Bioprocess Optimization

In biotechnological applications involving engineered microbial strains that produce simvastatin or related polyketides, monitoring the concentration of 2,2-dimethylbutyric acid in fermentation broth is critical for optimizing yield and controlling process parameters [7]. 2,2-Dimethylbutyric-d11 acid serves as an ideal internal standard for LC-MS/MS quantification in these complex fermentation matrices, which contain high concentrations of salts, proteins, and other interfering metabolites. Its use ensures accurate quantification across a wide dynamic range, enabling data-driven process development and quality control .

Application

Selection Property

Validation Focus

PK bioanalysis in research plasma

High mass shift isotopic internal standard

Accuracy and precision under bioanalytical validation review

Microbiome SCFA profiling

Matrix-effect correction for stool samples

Extraction recovery and ion suppression assessment

Simvastatin metabolite tracing

Perdeuterated tracer for metabolic flux

CYP-mediated oxidation and kinetic isotope effect characterization

Fermentation process monitoring

Interference-resistant ISTD for complex broth

Quantification accuracy in high-background matrices

• [1] Parise RA, Anyang BN, Eiseman JL, Egorin MJ, Covey JM, Beumer JH. Liquid chromatography-mass spectrometric assay for quantitation of the short-chain fatty acid, 2,2-dimethylbutyrate (NSC 741804), in rat plasma. J Chromatogr B Analyt Technol Biomed Life Sci. 2007;862(1-2):168-174. doi: 10.1016/j.jchromb.2007.12.002. View Source
• [2] Perrine SP, Wargin WA, Boosalis MS, Wallis WJ, Case S, Keefer JR, Faller DV, Welch WC, Berenson RJ. Evaluation of safety and pharmacokinetics of sodium 2,2 dimethylbutyrate, a novel short chain fatty acid derivative, in a phase 1, double-blind, placebo-controlled, single-dose, and repeat-dose studies in healthy volunteers. J Clin Pharmacol. 2011;51(8):1186-1194. doi: 10.1177/0091270010379810. View Source
• [3] Chan JCY, Kioh DYQ, Yap GC, Lee BW, Chan ECY. A novel LCMSMS method for quantitative measurement of short-chain fatty acids in human stool derivatized with 12C- and 13C-labelled aniline. J Pharm Biomed Anal. 2017;138:43-53. doi: 10.1016/j.jpba.2017.01.044. View Source
• [4] Koh A, De Vadder F, Kovatcheva-Datchary P, Backhed F. From Dietary Fiber to Host Physiology: Short-Chain Fatty Acids as Key Bacterial Metabolites. Cell. 2016;165(6):1332-1345. doi: 10.1016/j.cell.2016.05.041. View Source
• [5] Uchiyama N, Kagami Y, Saitoh Y, Ohtawa M. Metabolic fate of 2,2-dimethylbutyryl moiety of simvastatin in rats: identification of metabolites by gas chromatography/mass spectrometry. Eur J Drug Metab Pharmacokinet. 1991;16(3):189-196. doi: 10.1007/BF03189958. View Source
• [6] Harbeson SL, Tung RD. Deuterium in Drug Discovery and Development. Annu Rep Med Chem. 2011;46:403-417. doi: 10.1016/B978-0-12-386009-5.00003-5. View Source
• [7] Barrios-Gonzalez J, Miranda RU. Biotechnological production and applications of statins. Appl Microbiol Biotechnol. 2010;85(4):869-883. doi: 10.1007/s00253-009-2239-6. View Source